Cas no 197978-00-0 (3,6-Dioxa-1-azabicyclo[5.2.0]nonane(9CI))
197978-00-0 structure
Product Name:3,6-Dioxa-1-azabicyclo[5.2.0]nonane(9CI)
CAS No:197978-00-0
MF:C6H11NO2
MW:129.157041788101
CID:117233
PubChem ID:45087391
Update Time:2025-04-18
3,6-Dioxa-1-azabicyclo[5.2.0]nonane(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Dioxa-1-azabicyclo[5.2.0]nonane(9CI)
- 3,6-dioxa-1-azabicyclo[5.2.0]nonane
- DTXSID50666079
- 197978-00-0
-
- Inchi: 1S/C6H11NO2/c1-2-7-5-8-3-4-9-6(1)7/h6H,1-5H2
- InChI Key: JITGAWYCAXNYFP-UHFFFAOYSA-N
- SMILES: O1CCOCN2CCC12
Computed Properties
- Exact Mass: 129.07903
- Monoisotopic Mass: 129.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 21.7Ų
Experimental Properties
- PSA: 21.7
3,6-Dioxa-1-azabicyclo[5.2.0]nonane(9CI) Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
197978-00-0 (3,6-Dioxa-1-azabicyclo[5.2.0]nonane(9CI)) Related Products
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